Cas no 20651-74-5 (3-butylbenzonitrile)
3-Butylbenzonitrile is an organic compound with the molecular formula C11H13N, featuring a benzonitrile core substituted with a butyl group at the meta position. This aromatic nitrile is commonly utilized as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its structure offers versatility in further functionalization, enabling the introduction of additional substituents or conversion into other derivatives, such as carboxylic acids or amines. The compound exhibits moderate stability under standard conditions and is soluble in common organic solvents, facilitating its use in various reaction schemes. Its well-defined reactivity profile makes it a valuable building block for constructing complex molecular architectures.
3-butylbenzonitrile structure
Product Name:3-butylbenzonitrile
CAS No:20651-74-5
MF:C11H13N
MW:159.227622747421
CID:864602
PubChem ID:140731
Update Time:2025-06-09
3-butylbenzonitrile Chemical and Physical Properties
Names and Identifiers
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- 3-butylbenzonitrile
-
- MDL： MFCD20233386
- Inchi： 1S/C11H13N/c1-11(2,3)10-6-4-5-9(7-10)8-12/h4-7H,1-3H3
- InChI Key： YDWBCSZHGGMJAB-UHFFFAOYSA-N
- SMILES： N#CC1=CC=CC(=C1)C(C)(C)C
Computed Properties
- Exact Mass: 159.10489
- Monoisotopic Mass: 159.104799419g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- PSA: 23.79
3-butylbenzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Crysdot LLC | CD12097468-5g |
3-Butylbenzonitrile |
20651-74-5 | 97% | 5g |
$1414 | 2024-07-24 |
3-butylbenzonitrile Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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